![molecular formula C15H14O2 B026560 2-Methyl 4-benzyloxybenzaldehyde CAS No. 101093-56-5](/img/structure/B26560.png)
2-Methyl 4-benzyloxybenzaldehyde
Overview
Description
2-Methyl 4-benzyloxybenzaldehyde (MBOB) is a synthetic compound with a wide range of applications in the scientific research field. It is a colorless, crystalline solid with a melting point of 70-72°C and a boiling point of 305-307°C. MBOB is widely used in the synthesis of various compounds, such as pharmaceuticals, fragrances, and dyes. It is also used in the production of polymers and in the synthesis of polymers and other materials. In addition, it is used in the production of polysaccharides, polyamides, and polyesters.
Scientific Research Applications
Organic Synthesis and Drug Development:
- It is used in the synthesis of 1,3,4,6-tetra-O-acetyl-2-deoxy-2-amido-β-D-glucopyranose, which is important in protecting the amino group on D-glucosamine (Cui Yun-qi, 2010).
- Secondary amide-based linkers derived from 4-hydroxybenzaldehyde and 2-methoxy-4-hydroxybenzaldehyde enhance solid phase organic synthesis, providing high purity products (E. Swayze, 1997).
- A synthesized chelating agent, 4-benzyloxybenzaldehyde-4-methyl-3-thiosemicarbazone (BBMTSC), shows potential for chelating Cd(II) ions with a flower-like nanorod structure (L. N. Suvarapu & S. Baek, 2015).
Biochemical Research:
- Compounds derived from benzyloxybenzaldehyde, particularly compound 29, exhibit significant anticancer activity against HL-60 cells, influencing cell cycle progression and inducing apoptosis (Chin-Fen Lin et al., 2005).
- 4-Benzyloxybenzaldehyde exhibits a considerable non-linear optical response, antioxidant property, and inhibition capability, and it shows significant binding with the microtubule-associated tau protein in the nervous system (V. Anbu et al., 2017).
Material Science and Catalysis:
- Copper-catalyzed oxidation of benzylic alcohols to aromatic aldehydes in water at room temperature is efficient, leading to high yields and can be reused in subsequent reaction cycles (Jiang-Ping Wu et al., 2016).
- Polymer-supported copper catalysts effectively convert phenols to hydroxybenzaldehydes and p-benzoquinones with dioxygen, with selectivity depending on reaction conditions and catalyst composition (K. Takaki et al., 2002).
Safety and Hazards
properties
IUPAC Name |
2-methyl-4-phenylmethoxybenzaldehyde | |
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InChI |
InChI=1S/C15H14O2/c1-12-9-15(8-7-14(12)10-16)17-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3 | |
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InChI Key |
OGVPJBJWJCZBTH-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=C(C=CC(=C1)OCC2=CC=CC=C2)C=O | |
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Molecular Formula |
C15H14O2 | |
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DSSTOX Substance ID |
DTXSID80374913 | |
Record name | 2-Methyl 4-benzyloxybenzaldehyde | |
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Molecular Weight |
226.27 g/mol | |
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CAS RN |
101093-56-5 | |
Record name | 2-Methyl 4-benzyloxybenzaldehyde | |
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